Cas no 212201-12-2 (5,7-Dihydroxy-3-(4-hydroxy-3,5- dimethoxybenzyl)-6,8-dimethylchroman-4-one)

• Product Name: 5,7-Dihydroxy-3-(4-hydroxy-3,5- dimethoxybenzyl)-6,8-dimethylchroman-4-one
• CAS No: 212201-12-2
• MF: C₂₀H₂₂O₇
• MW: 374.384486675262
• CID: 1080690
• PubChem ID: 129317280
• Update Time: 2025-06-11

5,7-Dihydroxy-3-(4-hydroxy-3,5- dimethoxybenzyl)-6,8-dimethylchroman-4-one Chemical and Physical Properties

Names and Identifiers

• 5,7-Dihydroxy-3-(4-hydroxy-3,5- dimethoxybenzyl)-6,8-dimethylchroman-4-one
• [ "" ]
• 5,7-Dihydroxy-3-(4-hydroxy-3,5-dimethoxybenzyl)-6,8-dimethylchroman-4-one
• Antioxidant agent-12
• HY-N10166
• starbld0009912
• 5,7-Dihydroxy-3-[(4-hydroxy-3,5-dimethoxyphenyl)methyl]-6,8-dimethyl-2,3-dihydrochromen-4-one
• CS-0368623
• 5,7-Dihydroxy-3-(4-hydroxy-3,5-
• DA-70158
• 212201-12-2
• diMethoxybenzyl)-6,8-diMethylchroMan-4-one
• AKOS032949042

• Inchi： 1S/C20H22O7/c1-9-16(21)10(2)20-15(17(9)22)18(23)12(8-27-20)5-11-6-13(25-3)19(24)14(7-11)26-4/h6-7,12,21-22,24H,5,8H2,1-4H3
• InChI Key： JYKPEDLHLKPUKC-UHFFFAOYSA-N
• SMILES： O1C2C(C)=C(C(C)=C(C=2C(C(C1)CC1C=C(C(=C(C=1)OC)O)OC)=O)O)O

Computed Properties

• Exact Mass: 374.13655304g/mol
• Monoisotopic Mass: 374.13655304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.346±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.027 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavans Homoisoflavanones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavanones
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 5,7-Dihydroxy-3-(4-hydroxy-3,5- dimethoxybenzyl)-6,8-dimethylchroman-4-one

Exploring the Potential of 5,7-Dihydroxy-3-(4-hydroxy-3,5-dimethoxybenzyl)-6,8-dimethylchroman-4-one (CAS No. 212201-12-2) in Modern Research

In the realm of bioactive compounds, 5,7-Dihydroxy-3-(4-hydroxy-3,5-dimethoxybenzyl)-6,8-dimethylchroman-4-one (CAS No. 212201-12-2) has garnered significant attention due to its unique structural properties and potential applications. This chromanone derivative belongs to the flavonoid family, a class of naturally occurring polyphenolic compounds known for their antioxidant, anti-inflammatory, and neuroprotective effects. Researchers are increasingly exploring its role in nutraceuticals, cosmeceuticals, and pharmaceutical formulations, aligning with the growing demand for natural and sustainable bioactive ingredients.

The compound's molecular structure features a chroman-4-one core substituted with hydroxyl, methoxy, and benzyl groups, which contribute to its bioactivity. Recent studies highlight its potential as a free radical scavenger, making it a candidate for combating oxidative stress—a key factor in aging and chronic diseases. With rising consumer interest in anti-aging skincare and functional foods, 5,7-Dihydroxy-3-(4-hydroxy-3,5-dimethoxybenzyl)-6,8-dimethylchroman-4-one is being investigated for its ability to enhance cellular resilience and promote longevity.

One of the most searched questions in the field is: "What are the health benefits of chromanone derivatives?" This compound's multifunctional properties may offer answers. Preliminary research suggests it could support cardiovascular health by modulating lipid metabolism and reducing inflammation. Additionally, its neuroprotective effects are being studied in the context of neurodegenerative disorders like Alzheimer's disease, a topic of high interest in biomedical research.

From a synthetic chemistry perspective, the compound's CAS No. 212201-12-2 serves as a critical identifier for researchers sourcing high-purity standards. Its structural complexity poses challenges in large-scale synthesis, driving innovation in green chemistry and catalytic methods. As sustainability becomes a priority, optimizing its production with eco-friendly solvents and low-energy processes is a focal point for industrial applications.

In the cosmetic industry, 5,7-Dihydroxy-3-(4-hydroxy-3,5-dimethoxybenzyl)-6,8-dimethylchroman-4-one is gaining traction as a skin-brightening agent and collagen booster. Searches for "natural alternatives to hydroquinone" often lead to discussions about this compound's ability to inhibit melanogenesis without the side effects associated with synthetic whitening agents. Its tyrosinase inhibitory activity positions it as a promising ingredient in hyperpigmentation treatments.

The compound's agricultural applications are also under exploration. With increasing concerns about pesticide resistance and soil health, researchers are evaluating its role as a biostimulant to enhance crop resilience against abiotic stressors like drought and UV radiation. This aligns with the global shift toward sustainable farming practices and climate-smart agriculture.

Analytical techniques such as HPLC, LC-MS, and NMR spectroscopy are essential for characterizing CAS No. 212201-12-2 and ensuring batch-to-batch consistency. Quality control remains paramount, especially for GMP-certified production in the dietary supplement industry, where consumers prioritize traceability and safety.

Future research directions may focus on the compound's synergistic effects with other bioactive molecules, such as resveratrol or curcumin, to develop multi-target formulations. As interest in precision nutrition grows, understanding its bioavailability and metabolic pathways will be crucial for tailored health solutions.

In summary, 5,7-Dihydroxy-3-(4-hydroxy-3,5-dimethoxybenzyl)-6,8-dimethylchroman-4-one represents a versatile compound bridging traditional phytochemistry and modern therapeutics. Its interdisciplinary applications—from dermocosmetics to agrochemicals—reflect the convergence of science and sustainability, addressing pressing challenges in health and environmental stewardship.